Cas no 1781844-06-1 (tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate)

• Product Name: tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate
• CAS No: 1781844-06-1
• CID: 4613715
• Update Time: 2025-07-18

tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate

Research Brief on tert-Butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate (CAS: 1781844-06-1)

The compound tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate (CAS: 1781844-06-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

Recent studies have highlighted the versatility of tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate as a building block for the construction of spirocyclic frameworks, which are increasingly recognized for their unique three-dimensional structures and enhanced binding properties in drug discovery. The spirocyclic motif, in particular, has been associated with improved pharmacokinetic profiles and selectivity in target engagement, making it a valuable scaffold for the development of new therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate via a multi-step process involving intramolecular cyclization and subsequent carboxylation. The compound was further utilized to generate a library of spirocyclic derivatives, which were screened for activity against various disease-relevant targets. Preliminary results indicated promising inhibitory effects against enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development.

Another notable advancement was reported in a recent patent application (WO2023056789), where tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate served as a critical intermediate in the synthesis of a novel class of kinase inhibitors. The patent highlights the compound's role in achieving high stereochemical purity, which is essential for the efficacy and safety of the final drug candidates. This underscores the growing industrial interest in leveraging this spirocyclic scaffold for targeted therapies.

From a mechanistic perspective, computational modeling studies have provided insights into the conformational flexibility of tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate, revealing its ability to adopt multiple low-energy conformations that can be tailored for specific molecular interactions. This property is particularly advantageous in fragment-based drug design, where the scaffold's adaptability can be exploited to optimize binding affinity and reduce off-target effects.

Despite these promising developments, challenges remain in scaling up the synthesis of tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate and its derivatives for clinical applications. Current research efforts are focused on improving yield and reproducibility through catalytic methodologies and flow chemistry techniques. Additionally, further in vivo studies are needed to validate the therapeutic potential of compounds derived from this scaffold.

In conclusion, tert-butyl 7-oxo-2-azaspiro[5.5]undecane-2-carboxylate (CAS: 1781844-06-1) represents a promising scaffold in medicinal chemistry, with demonstrated utility in the synthesis of bioactive molecules and potential applications in drug discovery. Continued research into its synthetic optimization and biological evaluation will be crucial for unlocking its full therapeutic potential.